GMQ hydrochloride
GMQ hydrochloride
GMQ is an activator of acid-sensing ion channel 3 (ASIC3). It evokes rapid inward currents with little desensitization in CHO cells expressing ASIC3 (EC50 = 67 µM at neutral pH). It is also an inhibitor of the GABAA receptor (IC50 = 0.39 µM in primary rat hippocampal neurons). GMQ has stimulatory effects on large-conductance calcium-activated potassium (BKCa) channels in GH3 rat pituitary cells and on non-selective cation currents in Rolf B1.T olfactory sensory neurons. It increases paw licking time in Asic3+/+ and, to a lesser extent, Asic3-/- mice when administered at a dose of 100 µM, an effect that can be blocked by the ASIC inhibitor amiloride.
GMQ hydrochloride is a potent and selective modulator of acid-sensing ion channel (ASIC). It activates ASIC3 channels under neutral pH and blocks acid-induced maximal peak current.
GMQ hydrochloride is a potent and selective modulator of acid-sensing ion channel (ASIC). It activates ASIC3 channels under neutral pH and blocks acid-induced maximal peak current.
Brand Name:
Vulcanchem
CAS No.:
5361-15-9
VCID:
VC0529077
InChI:
InChI=1S/C10H11N5.ClH/c1-6-7-4-2-3-5-8(7)14-10(13-6)15-9(11)12;/h2-5H,1H3,(H4,11,12,13,14,15);1H
SMILES:
CC1=NC(=NC2=CC=CC=C12)N=C(N)N.Cl
Molecular Formula:
C10H12ClN5
Molecular Weight:
237.69 g/mol
GMQ hydrochloride
CAS No.: 5361-15-9
Cat. No.: VC0529077
Molecular Formula: C10H12ClN5
Molecular Weight: 237.69 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GMQ is an activator of acid-sensing ion channel 3 (ASIC3). It evokes rapid inward currents with little desensitization in CHO cells expressing ASIC3 (EC50 = 67 µM at neutral pH). It is also an inhibitor of the GABAA receptor (IC50 = 0.39 µM in primary rat hippocampal neurons). GMQ has stimulatory effects on large-conductance calcium-activated potassium (BKCa) channels in GH3 rat pituitary cells and on non-selective cation currents in Rolf B1.T olfactory sensory neurons. It increases paw licking time in Asic3+/+ and, to a lesser extent, Asic3-/- mice when administered at a dose of 100 µM, an effect that can be blocked by the ASIC inhibitor amiloride. GMQ hydrochloride is a potent and selective modulator of acid-sensing ion channel (ASIC). It activates ASIC3 channels under neutral pH and blocks acid-induced maximal peak current. |
|---|---|
| CAS No. | 5361-15-9 |
| Molecular Formula | C10H12ClN5 |
| Molecular Weight | 237.69 g/mol |
| IUPAC Name | 2-(4-methylquinazolin-2-yl)guanidine;hydrochloride |
| Standard InChI | InChI=1S/C10H11N5.ClH/c1-6-7-4-2-3-5-8(7)14-10(13-6)15-9(11)12;/h2-5H,1H3,(H4,11,12,13,14,15);1H |
| Standard InChI Key | VNPZWQRWOHFAPD-UHFFFAOYSA-N |
| SMILES | CC1=NC(=NC2=CC=CC=C12)N=C(N)N.Cl |
| Canonical SMILES | CC1=NC(=NC2=CC=CC=C12)N=C(N)N.Cl |
| Appearance | Solid powder |
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